NO Production Inhibitory Activity: Harzianol L vs. Harzianol J (Head-to-Head in Same Study)
In a direct head-to-head comparison within the same study, harzianol L (4) exhibited markedly weaker NO production inhibitory activity than harzianol J (2) at 100 µM. The paper explicitly states that harzianol L showed only weak inhibition at the highest test concentration, while harzianol J achieved 81.8% inhibition with an IC50 of 66.7 µM [1]. This differential is attributed to the presence of hydroxy groups at C-8 and C-18 in harzianol L, which are absent in harzianol J and correlated with reduced membrane permeability [1].
| Evidence Dimension | NO production inhibition in LPS-stimulated RAW264.7 macrophages |
|---|---|
| Target Compound Data | Harzianol L (4): weak inhibition at 100 µM (no IC50 determinable) |
| Comparator Or Baseline | Harzianol J (2): 81.8% inhibition at 100 µM; IC50 = 66.7 µM |
| Quantified Difference | Harzianol J shows >80 percentage-point higher inhibition at equimolar concentration; IC50 of harzianol L is >100 µM vs. 66.7 µM for harzianol J |
| Conditions | LPS-stimulated RAW264.7 murine macrophage cell line; 100 µM compound concentration; no cytotoxicity detected at 25–100 µM |
Why This Matters
For researchers screening anti-inflammatory leads, harzianol L serves as a structurally defined negative control or a scaffold for structure-activity relationship (SAR) studies aiming to understand the detrimental effect of C-8/C-18 hydroxylation, rather than as a potency lead.
- [1] Li, H.; Liu, X.; Li, X.; Hu, Z.; Wang, L. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19, 689. View Source
